Cas no 1152-61-0 (Z-Asp-OH)
Z-asp-oh is an aspartic acid derivative
Z-Asp-OH structure
Z-Asp-OH Properties
Names and Identifiers
-
- N-Carbobenzyloxy-L-aspartic acid
- N-cbz-L-aspartic acid crystalline
- Z-L-Aspartic acid
- N-Benzyloxycarbonyl-L-aspartic acid~Z-Asp-OH
- Z-Asp-OH
- N-CBZ-L-Aspartic acid N-Carbobenzyloxy-L-aspartic acid
- N-Carbobenzoxy-L-aspatic acid
- CBZ-L-Aspartic Acid-OH
- N-Cbz-L-aspartic acid
- N-Cbz-L-Asp-OH
- NALPHA-Benzyloxycarbonyl-L-aspartic acid
- z-Asp
- N-Carbobenzoxy-L-aspartic Acid
- (S)-2-(((Benzyloxy)carbonyl)amino)succinic acid
- Z-L-Asp-OH
- (2S)-2-(phenylmethoxycarbonylamino)butanedioic acid
- N-Benzyloxycarbonyl-L-aspartic acid
- N-(Benzyloxycarbonyl)-L-aspartic acid
- Cbz-Asp-OH
- N-Benzyloxycarbonylaspartic acid
- Na-CBZ-L-aspaitic acid
- N-[(benzyloxy)carbonyl]-L-aspartic acid
- L-Aspartic acid, N-[(phenylmethoxy)carbonyl]-
- N-Z-L-aspartic acid
- Carbobenzoxy-L-aspartic acid
- Aspartic acid, N-(benzyloxy)carbonyl-
- BENZYLOXYCARB
- N-(Benzyloxycarbonyl)aspartic acid
- Aspartic acid, N-(benzyloxy)c
- N-Cbz-L-aspartic Acid
- AC-12399
- A803398
- 1152-61-0
- L-Aspartic acid, N-((phenylmethoxy)carbonyl)-
- Tox21_200211
- SCHEMBL613386
- BDBM36137
- CHEMBL1222275
- AKOS015888161
- D77735
- EN300-149915
- NSC-9972
- Cbz-L-Asp
- ((Benzyloxy)carbonyl)-L-aspartic acid
- NCGC00257765-01
- N-Z-L-aspartic acid, 99%
- EINECS 214-568-4
- AC-26239
- NSC-88479
- NS00023732
- NX6
- (S)-2-(Benzyloxycarbonylamino)Succinic Acid
- NSC 88479
- Z-ASPARTIC ACID
- Q27261416
- M03043
- HY-W011703
- N-((PHENYLMETHOXY)CARBONYL)-L-ASPARTIC ACID
- Aspartic acid, N-[(phenylmethoxy)carbonyl]-
- Q-101786
- 56P9JC41T2
- (2S)-2-{[(benzyloxy)carbonyl]amino}butanedioic acid
- BENZYLOXYCARBONYL-L-ASPARTIC ACID
- (S)-2-(((BENZYLOXY)CARBONYL)AMINO)BUTANEDIOIC ACID
- N-ALPHA-BENZYLOXYCARBONYL-L-ASPARTIC ACID
- CAS-1152-61-0
- N-benzyloxycarbonyl-L aspartic acid
- DTXSID9027368
- AS-12749
- N-benzyloxycarbonyl aspartic acid
- NSC 9972
- N-[(phenylmethoxy)carbonyl]-L-Asparticacid
- N-CBZ aspartic acid
- UNII-56P9JC41T2
- Aspartic acid, N-carboxy-, N-benzyl ester, L-
- J80.205K
- AM81591
- NCGC00248564-01
- C12H13NO6
- CS-W012419
- DTXCID307368
- MFCD00002719
- J-300061
- ALBB-028314
- Z-L-aspartic acid
- N-Carbobenzoxy-L-aspartic acid
- Z-Asp
- N-Benzyloxycarbonyl-L-aspartic Acid
- N-CBZ-L-Aspartic acid
- +Expand
-
- MFCD00002719
- XYXYXSKSTZAEJW-VIFPVBQESA-N
- 1S/C12H13NO6/c14-10(15)6-9(11(16)17)13-12(18)19-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,18)(H,14,15)(H,16,17)/t9-/m0/s1
- O(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C(=O)O[H])=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
- 2336722
Computed Properties
- 267.07400
- 3
- 6
- 7
- 267.074
- 19
- 337
- 0
- 1
- 0
- 0
- 0
- 1
- 0.6
- 2
- 0
- 113
Experimental Properties
- 1.23160
- 112.93000
- 9.5 ° (C=7, AcOH)
- 410.42°C (rough estimate)
- 117.0 to 122.0 deg-C
- 239.7 °C
- White powdery crystals
- Slightly soluble in water
- 10.5 º (c=1,AcOH)
- [α]23/D +8.6°, c = 7 in acetic acid
- 1.3276 (rough estimate)
Z-Asp-OH Security Information
- GHS07
- 3
- S26;S37/39
- S26-S36-S37/39
- R36/37/38
- Xi
- NONH for all modes of transport
- H315,H319,H335
- P261,P305+P351+P338
- warning
- Store at room temperature
- 36/37/38
- Warning
- Yes
Z-Asp-OH Customs Data
- 2924299090
-
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Z-Asp-OH Price
Z-Asp-OH Suppliers
HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.
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CHEN XIN
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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TANG SI LEI
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Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:1152-61-0)
A LA DING
anhua.mao@aladdin-e.com
Z-Asp-OH Related Literature
-
1. Polypeptides. Part 17. Aminoxy-analogues of aspartame and gastrin C-terminal tetrapeptide amideMalcolm T. Briggs,John S. Morley J. Chem. Soc. Perkin Trans. 1 1979 2138
-
2. Polypeptides. Part VI. Variations of the terminal amide position in the C-terminal tetrapeptide amide sequence of the gastrinsH. Gregory,A. H. Laird,J. S. Morley,J. M. Smith J. Chem. Soc. C 1968 522
-
3. New methods in peptide synthesis. Part III. Protection of carboxyl groupG. C. Stelakatos,A. Paganou,L. Zervas J. Chem. Soc. C 1966 1191
-
C. Elamathi,R. J. Butcher,A. Mohankumar,P. Sundararaj,K. P. Elango,P. Kalaivani,R. Prabhakaran Dalton Trans. 2021 50 8820
-
C. Elamathi,R. J. Butcher,A. Mohankumar,P. Sundararaj,A. Madankumar,P. Kalaivani,R. Prabhakaran Inorg. Chem. Front. 2019 6 3237
-
6. Synthesis of selectively multi-labelled histidines with stable isotopes and chiral synthesis of L-histidine from L-aspartic acidTakashi Furuta,Motofusa Katayama,Hiromi Shibasaki,Yasuji Kasuya J. Chem. Soc. Perkin Trans. 1 1992 1643
-
J. S. Morley J. Chem. Soc. C 1969 809
-
8. On the mechanism of the action of thermolysin: kinetic study of the thermolysin-catalysed condensation reaction of N-benzyloxycarbonyl-L-aspartic acid with L-phenylalanine methyl esterKiyotaka Oyama,Kei-ichi Kihara,Yuji Nonaka J. Chem. Soc. Perkin Trans. 2 1981 356
-
A. Wal?cka-Kurczyk,J. Adamek,K. Walczak,M. Michalak,A. Pa?dzierniok-Holewa RSC Adv. 2022 12 2107
-
A. Wal?cka-Kurczyk,J. Adamek,K. Walczak,M. Michalak,A. Pa?dzierniok-Holewa RSC Adv. 2022 12 2107
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